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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for ethyl
methoxyacetate (CAS No. 3938-96-3), a flammable liquid commonly used as a reagent and
solvent. The following sections detail its physical and chemical properties, toxicological profile,
and recommended safety procedures for handling, storage, and emergency situations.

Physical and Chemical Properties

Ethyl methoxyacetate is a colorless liquid with a characteristic flavor.[1] It is slightly soluble in
water but soluble in common organic solvents like ethanol and ether.[1]
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Property Value Source
Molecular Formula C5H1003 [L1121[31[4115]
Molecular Weight 118.13 g/mol [21[31[4]
Density 1.007 g/mL at 25 °C [1]

Boiling Point 1445 °C [1]

44-45.5 °C at 9 mmHg [1]

Melting Point -70 °C [1]

Flash Point 115°F (46.1°C) [1][6]

46 °C (closed cup)

[7]

Vapor Pressure

5.18 mmHg at 25°C

[1](6]

Water Solubility

Slightly soluble

[1](6]

Refractive Index

n20/D 1.401

[1]

Toxicological Information

The toxicological properties of ethyl methoxyacetate have not been fully investigated.[3]
However, it is classified as a flammable liquid and vapor.[4][8] Symptoms of overexposure may
include headache, dizziness, tiredness, nausea, and vomiting.[8]

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification
Flammable liquids ] H226: Flammable
GHS02 Warning

(Category 3) liquid and vapor

Data aggregated from multiple SDS sources.[4][8]

Experimental Protocols for Safety Evaluation
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While specific experimental protocols for ethyl methoxyacetate are not detailed in standard
Safety Data Sheets, the toxicological data presented are derived from standardized tests.
These typically include:

o Acute Toxicity Studies (Oral, Dermal, Inhalation): These studies determine the short-term
adverse effects of a substance after a single exposure. The LD50 (lethal dose, 50%) or LC50
(lethal concentration, 50%) values are established through these tests.

o Skin Corrosion/Irritation Tests: These experiments, often conducted on animal models or
using in-vitro methods, assess the potential of a substance to cause irreversible or reversible
skin damage.

o Serious Eye Damage/Irritation Tests: Similar to skin irritation tests, these evaluate the
potential for a substance to cause damage to the eyes.

o Flash Point Determination: Standardized methods, such as the closed-cup method, are used
to determine the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.[7]

Safe Handling and Storage

To ensure the safe handling and storage of ethyl methoxyacetate, the following precautions
should be taken:

o Handling: Wear appropriate personal protective equipment (PPE), including protective gloves
and eye/face protection.[8][9] Keep away from heat, sparks, open flames, and hot surfaces.
[8][9] Use only non-sparking tools and take precautionary measures against static discharge.
[2][8] Ensure adequate ventilation.[2]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[8][9] Keep
cool.[8][9] Store in a flammables area away from oxidizing agents.[8]

Emergency Procedures

In the event of an emergency, follow these procedures:
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o Spill: For a small spill, absorb the material with dry sand or an inert absorbent and place it in
an airtight container for disposal.[9] For a large spill, contain it by bunding.[9] Remove all
sources of ignition and use spark-proof tools.[8][9]

o Fire: Use dry chemical, foam, water spray, or carbon dioxide to extinguish a fire.[9] Solid
streams of water are unsuitable.[9] Vapors may form explosive mixtures with air and can
travel to a source of ignition and flash back.[8]

o First Aid:

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or a
shower.[8][9]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[8]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[8]

o Ingestion: Clean mouth with water and drink plenty of water afterward.[8]

Visual Guides

The following diagrams illustrate key safety workflows and concepts for working with ethyl
methoxyacetate.
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Caption: Workflow for handling a spill of ethyl methoxyacetate.
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Caption: First aid measures for different exposure routes.
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Caption: Hierarchy of control measures for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Ethyl
Methoxyacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14687 1#ethyl-methoxyacetate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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